molecular formula C7H7Cl2O3P B8528890 p-Methoxyphenyl dichlorophosphate

p-Methoxyphenyl dichlorophosphate

Cat. No.: B8528890
M. Wt: 241.00 g/mol
InChI Key: FEYLPXDPKKSRHY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

P-Methoxyphenyl dichlorophosphate is a useful research compound. Its molecular formula is C7H7Cl2O3P and its molecular weight is 241.00 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C7H7Cl2O3P

Molecular Weight

241.00 g/mol

IUPAC Name

1-dichlorophosphoryloxy-4-methoxybenzene

InChI

InChI=1S/C7H7Cl2O3P/c1-11-6-2-4-7(5-3-6)12-13(8,9)10/h2-5H,1H3

InChI Key

FEYLPXDPKKSRHY-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)OP(=O)(Cl)Cl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Dry triethylamine (4.2 ml, 30 mmol) and p-methoxyphenol (3.72 g, 30 mmol) in 100 ml dry ether were added dropwise to a stirred solution of dry ether (50 ml) containing phosphorus oxychloride (2.80 ml, 30 mmol), at −78° C. under nitrogen. Following the addition, the reaction mixture was slowly allowed to warm at room temperature and stirred for one hour. The solvent was removed under reduced pressure to give the crude product (6.6 g, 92%) as an oil, which was used in the following step without any further purification.
Quantity
4.2 mL
Type
reactant
Reaction Step One
Quantity
3.72 g
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
2.8 mL
Type
reactant
Reaction Step Two
Yield
92%

Synthesis routes and methods II

Procedure details

p-methoxyphenyl dichlorophosphate (11d) was prepared as described in Example 2 from p-methoxyphenol (4.00 g, 0.032 mol), POCl3 (3.00 mL, 0.032 mol) and TEA (4.49 mL, 0.032 mol) and dry Et2O (25 mL). The dichlorophosphate 11d was obtained as a yellow clear oil (5.1 g, 0.021 mol, 67%) and used without further purification.
Quantity
4 g
Type
reactant
Reaction Step One
Name
Quantity
3 mL
Type
reactant
Reaction Step Two
[Compound]
Name
TEA
Quantity
4.49 mL
Type
reactant
Reaction Step Three
Name
Quantity
25 mL
Type
solvent
Reaction Step Four
Name
Yield
67%

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